molecular formula C9H5BrO2S B185659 5-Bromo-1-benzothiophene-2-carboxylic acid CAS No. 7312-10-9

5-Bromo-1-benzothiophene-2-carboxylic acid

Cat. No. B185659
CAS RN: 7312-10-9
M. Wt: 257.11 g/mol
InChI Key: ONNFNEFYXIPHCA-UHFFFAOYSA-N
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Description

5-Bromo-1-benzothiophene-2-carboxylic acid is a chemical compound with the empirical formula C9H5BrO2S . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .


Molecular Structure Analysis

The molecular weight of 5-Bromo-1-benzothiophene-2-carboxylic acid is 257.10 . The SMILES string representation is OC(=O)c1cc2cc(Br)ccc2s1 .


Physical And Chemical Properties Analysis

5-Bromo-1-benzothiophene-2-carboxylic acid is a solid substance . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .

Scientific Research Applications

Organic Synthesis

5-Bromo-1-benzothiophene-2-carboxylic acid: is a valuable building block in organic synthesis. Its bromine atom is a reactive site that can undergo various substitution reactions, making it a versatile reagent for constructing complex molecules. For instance, it can be used in Suzuki coupling reactions to create biaryl structures, which are prevalent in many pharmaceutical compounds .

Pharmaceutical Research

In pharmaceutical research, this compound serves as a precursor for the synthesis of various therapeutic agents. Its benzothiophene core is a common motif in drugs that target central nervous system disorders and cancer. Modifications of the carboxylic acid group can lead to the development of novel compounds with potential as inhibitors or receptor modulators .

Agrochemical Development

The benzothiophene derivative is also instrumental in agrochemical development. Researchers can modify it to create new pesticides and herbicides. Its structural similarity to naturally occurring compounds allows for the design of bioactive molecules that can interact with specific biological targets in pests .

Dyestuff and Pigment Industry

In the dyestuff and pigment industry, 5-Bromo-1-benzothiophene-2-carboxylic acid can be used to synthesize dyes with unique properties. The bromine atom allows for further functionalization, leading to the creation of dyes with specific absorption spectra for use in textiles and inks .

Material Science

This compound finds applications in material science, particularly in the synthesis of organic semiconductors. Its planar structure and ability to engage in π-π stacking interactions make it suitable for the development of conductive polymers used in electronic devices .

Anticancer Activity

Some derivatives of benzothiophene have shown significant anticancer activities. By modifying the 5-Bromo-1-benzothiophene-2-carboxylic acid molecule, researchers can develop compounds that inhibit the growth of various cancer cell lines, such as leukemia, lung cancer, and melanoma, potentially leading to new cancer therapies .

Safety and Hazards

5-Bromo-1-benzothiophene-2-carboxylic acid is classified as Acute Tox. 4 Oral - Eye Irrit. 2 . It has hazard statements H302 - H319 and precautionary statements P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313 .

properties

IUPAC Name

5-bromo-1-benzothiophene-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H5BrO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONNFNEFYXIPHCA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Br)C=C(S2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H5BrO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20353282
Record name 5-bromo-1-benzothiophene-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20353282
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

257.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-1-benzothiophene-2-carboxylic acid

CAS RN

7312-10-9
Record name 5-bromo-1-benzothiophene-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20353282
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-Bromo-benzo[b]thiophene-2-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

In a similar manner to Example 9 Method A, 1-(benzo[b]thiophen-5-yl)propan-1-one was prepared starting from methyl thioglycolate (13.2 g) and 5-bromo-2-fluorobenzaldehyde (25.35 g) which were reacted together and the product hydrolysed to give 5-bromobenzo[b]thiophene-2-carboxylic acid (30.4 g), which was decarboxylated using copper and quinoline at 190° C. for 1.5 hours to give 5-bromobenzo[b]thiophene. This compound was reacted with magnesium and then with N-methoxy-N-methylpropionamide to give 1-(benzo[b]thiophen-5-yl)propan-1-one (1.3 g) as a cream solid which was used without further purification.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
13.2 g
Type
reactant
Reaction Step Two
Quantity
25.35 g
Type
reactant
Reaction Step Three

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